Cas no 2228148-84-1 (1-cyclopropyl-2-(nitromethyl)benzene)

• Product Name: 1-cyclopropyl-2-(nitromethyl)benzene
• CAS No: 2228148-84-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6330433
• PubChem ID: 165612771
• Update Time: 2025-10-31

1-cyclopropyl-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(nitromethyl)benzene
• EN300-1740207
• 2228148-84-1

• Inchi： 1S/C10H11NO2/c12-11(13)7-9-3-1-2-4-10(9)8-5-6-8/h1-4,8H,5-7H2
• InChI Key： FLVJJWYFTMLFSG-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-cyclopropyl-2-(nitromethyl)benzene

1-Cyclopropyl-2-(Nitromethyl)Benzene: A Comprehensive Overview

The compound 1-cyclopropyl-2-(nitromethyl)benzene, also known by its CAS number 2228148-84-1, is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential uses in drug development, polymer chemistry, and electronic materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

Chemical Structure and Properties

1-Cyclopropyl-2-(nitromethyl)benzene consists of a benzene ring substituted with a cyclopropyl group at position 1 and a nitromethyl group at position 2. The cyclopropyl group introduces strain into the molecule due to its triangular structure, which can influence reactivity and electronic properties. The nitromethyl group (-NO₂CH₂-) is an electron-withdrawing substituent that significantly affects the electronic distribution of the benzene ring. This combination makes the compound highly versatile in terms of chemical reactivity and functionalization.

Recent studies have focused on the electronic properties of this compound, particularly its ability to act as a precursor for advanced materials such as conductive polymers. Researchers have explored how the substitution pattern of the benzene ring affects the π-electron system, which is crucial for applications in organic electronics. For instance, the nitro group's electron-withdrawing nature enhances the conjugation across the ring, making it suitable for use in light-emitting diodes (LEDs) and organic photovoltaic cells.

Synthesis Methods

The synthesis of 1-cyclopropyl-2-(nitromethyl)benzene involves a multi-step process that typically begins with the nitration of a substituted benzene derivative. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing reaction times and improving yields. For example, researchers have employed palladium-catalyzed coupling reactions to introduce the cyclopropyl group onto the aromatic ring with high precision.

In addition to traditional synthetic methods, green chemistry approaches have gained traction for producing this compound. By utilizing biodegradable solvents and recyclable catalysts, scientists have developed environmentally friendly protocols that minimize waste and energy consumption. These sustainable practices are essential for scaling up production while maintaining eco-friendly standards.

Applications in Materials Science

The unique combination of substituents in 1-cyclopropyl-2-(nitromethyl)benzene makes it an ideal candidate for various applications in materials science. One notable area is its use as a monomer in polymer synthesis. The compound's ability to undergo polymerization under mild conditions has led to the development of novel polymeric materials with tailored mechanical and electronic properties.

Furthermore, this compound has shown promise as a building block for advanced pharmaceuticals. Its structure allows for functionalization at multiple positions on the benzene ring, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its role as an intermediate in drug design, particularly in anti-inflammatory and anticancer agents.

Toxicological Studies

Understanding the toxicity profile of 1-cyclopropyl-2-(nitromethyl)benzene is crucial for its safe handling and application in industrial settings. Recent toxicological studies have investigated its acute and chronic effects on various biological systems. These studies have revealed that while the compound exhibits moderate toxicity at high concentrations, it poses minimal risk under controlled exposure conditions.

Researchers have also explored its potential genotoxicity using advanced assays such as comet assays and micronucleus tests. The results indicate that under normal usage conditions, the compound does not induce significant DNA damage or chromosomal aberrations. These findings are reassuring for industries relying on this compound for manufacturing processes.

Future Directions

The future of 1-cyclopropyl-2-(nitromethyl)benzene lies in expanding its applications across diverse fields while addressing any remaining challenges related to scalability and sustainability. Ongoing research is focused on optimizing synthesis routes to enhance efficiency and reduce costs further.

Additionally, there is growing interest in exploring its role in nanotechnology applications. By incorporating this compound into nanomaterials such as graphene oxide or carbon nanotubes, scientists aim to develop hybrid materials with enhanced electrical conductivity and mechanical strength.